Apigenin-7-neohesperidoside
Apigenin-7-neohesperidoside
Rhoifolin, also known as rhoifoloside, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Rhoifolin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, rhoifolin is primarily located in the cytoplasm. Outside of the human body, rhoifolin can be found in citrus, german camomile, grapefruit/pummelo hybrid, and lemon. This makes rhoifolin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
17306-46-6
VCID:
VC0190594
InChI:
InChI=1S/C27H30O14/c1-10-20(32)22(34)24(36)26(37-10)41-25-23(35)21(33)18(9-28)40-27(25)38-13-6-14(30)19-15(31)8-16(39-17(19)7-13)11-2-4-12(29)5-3-11/h2-8,10,18,20-30,32-36H,9H2,1H3/t10-,18+,20-,21+,22+,23-,24+,25+,26-,27+/m0/s1
SMILES:
Molecular Formula:
C27H30O14
Molecular Weight:
578.5 g/mol
Apigenin-7-neohesperidoside
CAS No.: 17306-46-6
Natural Products
VCID: VC0190594
Molecular Formula: C27H30O14
Molecular Weight: 578.5 g/mol
CAS No. | 17306-46-6 |
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Product Name | Apigenin-7-neohesperidoside |
Molecular Formula | C27H30O14 |
Molecular Weight | 578.5 g/mol |
IUPAC Name | 7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-hydroxyphenyl)chromen-4-one |
Standard InChI | InChI=1S/C27H30O14/c1-10-20(32)22(34)24(36)26(37-10)41-25-23(35)21(33)18(9-28)40-27(25)38-13-6-14(30)19-15(31)8-16(39-17(19)7-13)11-2-4-12(29)5-3-11/h2-8,10,18,20-30,32-36H,9H2,1H3/t10-,18+,20-,21+,22+,23-,24+,25+,26-,27+/m0/s1 |
Standard InChIKey | RPMNUQRUHXIGHK-PYXJVEIZSA-N |
Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O |
Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O |
Melting Point | 251-253°C |
Physical Description | Solid |
Description | Rhoifolin, also known as rhoifoloside, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Rhoifolin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, rhoifolin is primarily located in the cytoplasm. Outside of the human body, rhoifolin can be found in citrus, german camomile, grapefruit/pummelo hybrid, and lemon. This makes rhoifolin a potential biomarker for the consumption of these food products. |
Synonyms | Rhoifolin |
PubChem Compound | 5282150 |
Last Modified | Nov 11 2021 |
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